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Compound of Interest

Compound Name: 4,7-Dimethyl-1H-indene

CAS No.: 6974-97-6

Cat. No.: B1581999

Get Quote

Executive Summary
4,7-Dimethyl-1H-indene (CAS: 6974-97-6) is a critical bicyclic hydrocarbon precursor used

primarily in the synthesis of Group 4 metallocene catalysts (zirconocenes, hafnocenes) for

olefin polymerization.[1][2][3] Its specific 4,7-substitution pattern imposes unique steric

environments on the resulting catalytic complexes, influencing tacticity and molecular weight in

polypropylene and polyethylene production. This guide details the robust, scalable synthesis of

4,7-dimethyl-1H-indene starting from commercially available p-xylene, ensuring high

regiochemical purity.[1][3]

Retrosynthetic Analysis
The most reliable synthetic pathway for 4,7-dimethyl-1H-indene avoids the ambiguity of direct

cyclization by utilizing a stepwise construction of the five-membered ring onto a pre-

functionalized benzene core.[1][3]

Pathway Logic:

Target: 4,7-Dimethyl-1H-indene.[1][2][3][4][5][6]
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Precursor: 4,7-Dimethylindan-1-ol (via dehydration).[1][3]

Intermediate: 4,7-Dimethylindan-1-one (via reduction).

Starting Material: p-Xylene (1,4-dimethylbenzene).[1][3]

The symmetry of p-xylene is broken by Friedel-Crafts acylation, but because both methyl

groups are para, the initial substitution occurs ortho to one methyl, which is chemically

equivalent to the other positions. The subsequent cyclization is forced into the remaining ortho

position, guaranteeing the 4,7-substitution pattern.
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(Target)4,7-Dimethylindan-1-ol

Dehydration
(- H2O)

4,7-Dimethylindan-1-one

Reduction
(+ H2)p-Xylene
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Cyclization

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the stepwise construction of the indene core

from p-xylene.[1]

Experimental Protocols
Phase 1: Synthesis of 4,7-Dimethylindan-1-one
This step involves a Friedel-Crafts acylation followed by an intramolecular cyclization.[1][3]

Reagents:

p-Xylene (1.0 eq)[1]

3-Chloropropionyl chloride (1.1 eq)[1]

Aluminum Chloride (

, 1.2 eq)

Concentrated Sulfuric Acid (

)[1]
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Protocol:

Acylation: In a flame-dried flask under nitrogen, dissolve p-xylene in dry dichloromethane

(DCM). Cool to 0°C.[3]

Add

portion-wise.[3]

Add 3-chloropropionyl chloride dropwise over 30 minutes. Maintain temperature <5°C.

Allow to warm to room temperature and stir for 3 hours. The intermediate is 3-chloro-1-(2,5-

dimethylphenyl)propan-1-one.[1][3]

Quench: Pour mixture over ice/HCl. Extract with DCM, wash with brine, and dry over

.[3] Evaporate solvent to yield the crude chloroketone.[3]

Cyclization: Add the crude chloroketone slowly to concentrated

preheated to 105°C. Stir for 30–60 minutes.

Note: The high temperature drives the alkylation cyclization.[3]

Isolation: Pour the hot reaction mixture onto cracked ice (Caution: Exothermic). Filter the

resulting precipitate.[3][5]

Purification: Recrystallize from ethanol or heptane.

Yield: ~60–65%.[3][5]

Product: 4,7-Dimethylindan-1-one (Pale solid, mp 70°C).[1][3]

Phase 2: Reduction to 4,7-Dimethylindan-1-ol
Reagents:

4,7-Dimethylindan-1-one[1][3]

Sodium Borohydride (
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, 0.5 eq)

Ethanol/THF (1:1 mixture)[1]

Protocol:

Dissolve the indanone in Ethanol/THF at 0°C.

Add

slowly.[3]

Stir at room temperature for 2 hours (monitor by TLC).

Quench with dilute HCl. Extract with ethyl acetate.[3]

Evaporate solvent to yield the crude indanol.[3] This is typically used directly in the next step.

Phase 3: Dehydration to 4,7-Dimethyl-1H-indene
Reagents:

4,7-Dimethylindan-1-ol[1][3]

p-Toluenesulfonic acid (p-TsOH, catalytic, 1-2 mol%)[1][3]

Toluene[1][2][3][6]

Protocol:

Dissolve the crude indanol in toluene.[3]

Add catalytic p-TsOH.[3]

Reflux with a Dean-Stark trap to remove water azeotropically.[3] Reaction is complete when

water evolution ceases (~1-2 hours).[1][3]

Workup: Wash organic layer with saturated

(to remove acid) and brine.
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Purification: Distillation under reduced pressure or flash chromatography (Hexanes).[3]

Final Product: 4,7-Dimethyl-1H-indene (Colorless to pale yellow oil).[1][3]

Characterization Data
The following data validates the structure of 4,7-dimethyl-1H-indene. Note that the molecule

has a plane of symmetry in the benzene ring substitution (4,7-dimethyl), but the five-membered

ring renders the protons at C5 and C6 distinct in the static NMR timescale, though they often

appear as a singlet or tight AB system due to similar electronic environments.

Physical Properties
Property Value Notes

Molecular Formula

Molecular Weight 144.21 g/mol

Appearance Colorless/Pale Yellow Oil
Oxidizes/polymerizes upon air

exposure; store cold.[1][3]

Boiling Point ~235–240°C (atm)
Extrapolated from Indene

(182°C) + 2 Methyls.[3]

CAS Number 6974-97-6
Specific to 1H-indene isomer.

[1][2][3]

Spectroscopic Data ( NMR)
Solvent:

, 400 MHz
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

2.35 Singlet (s) 3H (C4) Aromatic Methyl

2.42 Singlet (s) 3H (C7) Aromatic Methyl

3.25 Broad Singlet (s) 2H (C1)

Methylene of

cyclopentadiene

ring

6.55 dt or m 1H (C2) Vinyl proton

6.90 dt or m 1H (C3) Vinyl proton

6.95 – 7.10 Multiplet (m) 2H Ar-H (C5, C6) Aromatic protons

Note: The methyl groups at C4 and C7 are chemically distinct due to the lack of

symmetry in the 1H-indene ground state, but may overlap depending on resolution.[3] The C1
methylene is characteristic of the 1H-isomer.[1]

Reaction Workflow Diagram
The following diagram illustrates the complete chemical transformation from raw material to

purified ligand precursor.
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Step 1: Precursor Synthesis

Step 2: Functionalization

Step 3: Final Product Isolation

p-Xylene
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(3-chloropropionyl chloride, AlCl3)

Cyclization
(H2SO4, 105°C)

4,7-Dimethylindan-1-one
(Solid, mp 70°C)

Reduction
(NaBH4, EtOH)

4,7-Dimethylindan-1-ol

Dehydration
(p-TsOH, Toluene, Reflux)

4,7-Dimethyl-1H-indene
(Target Ligand)

Click to download full resolution via product page

Figure 2: Step-by-step process flow for the synthesis of 4,7-dimethyl-1H-indene.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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